Cas no 71501-40-1 (4-Chlorobenzyl 2-hydroxyethyl sulphide)
71501-40-1 structure
Product Name:4-Chlorobenzyl 2-hydroxyethyl sulphide
CAS No:71501-40-1
MF:C9H11ClOS
MW:202.701040506363
CID:90530
PubChem ID:198536
Update Time:2025-04-18
4-Chlorobenzyl 2-hydroxyethyl sulphide Chemical and Physical Properties
Names and Identifiers
-
- 4-Chlorobenzyl 2-hydroxyethyl sulphide
- 2-(4-Chlorobenzylthio)ethanol
- 1-(4-chlorophenyl)-3-[3-(4-chlorophenyl)-2-hydroxypropyl]sulfanylpropan-2-ol
- 4-chlorobenzyl 2-hydroxyethyl monosulfide
- 4-CHLOROBENZYL 2-HYDROXYETHYL SULFIDE
- 4-CHLOROBENZYL-2-HYDROXYETHYL SULFIDE
- 2-(((4-Chlorophenyl)methyl)thio)ethanol
- DTXSID30991972
- SCHEMBL1148887
- Ethanol, 2-(p-chlorobenzylthio)-
- NS00060975
- 2-p-Chlorobenzylthioethanol
- 4-(allyloxy)-3,5-diisopropylbenzamide
- EINECS 275-568-8
- 2-((4-Chlorobenzyl)thio)ethan-1-ol
- (4-CHLOROBENZYL)-(2-HYDROXYETHYL)-SULFIDE
- 2-{[(4-chlorophenyl)methyl]sulfanyl}ethan-1-ol
- 2-[(4-chlorobenzyl)sulfanyl]ethanol
- AKOS008967445
- 2-[(4-chlorophenyl)methylsulfanyl]ethanol
- 71501-40-1
- FT-0604754
- CS-0455176
- DKNBCVYGWWWYEP-UHFFFAOYSA-N
-
- MDL： MFCD00020614
- Inchi： 1S/C9H11ClOS/c10-9-3-1-8(2-4-9)7-12-6-5-11/h1-4,11H,5-7H2
- InChI Key： DKNBCVYGWWWYEP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CSCCO
- BRN： 8975850
Computed Properties
- Exact Mass: 202.02200
- Monoisotopic Mass: 202.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.8
- Topological Polar Surface Area: 45.5A^2
Experimental Properties
- Color/Form: Grayish yellow liquid.
- Density: 139
- Melting Point: 139-140°C 1mm
- Boiling Point: 139-140°C 1mm
- Flash Point: 139-140°C/1mm
- Refractive Index: 1.5855
- PSA: 45.53000
- LogP: 2.56550
- Solubility: It is miscible with water.
4-Chlorobenzyl 2-hydroxyethyl sulphide Security Information
- Safety Instruction： S24/25
- RTECS：KK1150000
- Safety Term：S24/25
4-Chlorobenzyl 2-hydroxyethyl sulphide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Chlorobenzyl 2-hydroxyethyl sulphide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L10158-5g |
2-(4-Chlorobenzylthio)ethanol, 98% |
71501-40-1 | 98% | 5g |
￥1678.00 | 2023-03-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L10158-25g |
2-(4-Chlorobenzylthio)ethanol, 98% |
71501-40-1 | 98% | 25g |
￥6701.00 | 2023-03-15 | |
| abcr | AB178938-5 g |
4-Chlorobenzyl 2-hydroxyethyl sulfide; 98% |
71501-40-1 | 5g |
€93.00 | 2022-06-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1525843-1g |
2-((4-Chlorobenzyl)thio)ethan-1-ol |
71501-40-1 | 98% | 1g |
￥396.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1525843-5g |
2-((4-Chlorobenzyl)thio)ethan-1-ol |
71501-40-1 | 98% | 5g |
￥1224.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1525843-25g |
2-((4-Chlorobenzyl)thio)ethan-1-ol |
71501-40-1 | 98% | 25g |
￥4752.00 | 2024-05-02 |
4-Chlorobenzyl 2-hydroxyethyl sulphide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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